4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(4-fluorobenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione

• IUPAC Name: 4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-[(4-fluorophenyl)methyl]-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidine-1,3-dione
• InChI: InChI=1S/C19H19FN4O3/c1-2-15-21-17(22-27-15)16-14-5-3-4-10-23(14)19(26)24(18(16)25)11-12-6-8-13(20)9-7-12/h6-9H,2-5,10-11H2,1H3
• InChI Key: NGELPIBFGJZAMH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C19H19FN4O3
• Molecular Weight: 370.4 g/mol

Description

4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(4-fluorobenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione is a useful research compound. Its molecular formula is C19H19FN4O3 and its molecular weight is 370.384. The purity is usually 95%.
BenchChem offers high-quality 4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(4-fluorobenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(4-fluorobenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Compounds derived from oxadiazole and pyrimidine cores have been evaluated for their antimicrobial properties. For example, Bayrak et al. (2009) synthesized new 1,2,4-triazoles from isonicotinic acid hydrazide and assessed their antimicrobial activities, revealing that many of the compounds exhibited moderate to good activity against various microbial strains Bayrak et al., 2009.

Anticancer and Antiviral Properties

The incorporation of fluorobenzyl and oxadiazole moieties in pharmaceutical compounds has been linked to potential anticancer and antiviral activities. For instance, Hammam et al. (2005) reported on the synthesis of fluoro-substituted benzo[b]pyran derivatives, some of which exhibited significant anti-lung cancer activities at low concentrations compared to the reference drug 5-fluorodeoxyuridine Hammam et al., 2005.

Novel Synthesis Methods

Research also focuses on the development of novel synthetic routes for these compounds, which can enhance their potential for scientific research applications. Heravi and Daraie (2016) described a one-pot synthesis of pyrazolo[4′,3′:5,6]pyrido[2,3-d]pyrimidine-diones via a five-component reaction, showcasing an efficient and environmentally friendly synthesis method Heravi & Daraie, 2016.

Enzyme Inhibition Studies

Compounds with similar structures have been investigated for their ability to inhibit various enzymes, which is crucial for understanding their therapeutic potential. For example, Qi et al. (2015) synthesized oxadiazole derivatives and evaluated their xanthine oxidase inhibitory activity, providing insights into their potential use in treating diseases like gout Qi et al., 2015.